Cas no 183671-13-8 (4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim)

4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim structure

183671-13-8 structure

Product Name:4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim

CAS No:183671-13-8

MF:C₃₅H₄₈ClNO₁₀

MW:678.209330558777

CID:1378025

Update Time:2024-03-01

4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim Chemical and Physical Properties

Names and Identifiers

- 4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dim
- 4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-ynyl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dimethyl-,(3aR,4S,6R,7R,7aR)- (9CI)
- (-)-Callipeltoside A
- Callipeltoside A
- 4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-
- 4H-Pyrano[3,4-d]oxazol-2(3H)-one,6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.
- 4H-Pyrano[3,4-d]oxazol-2(3H)-one, 6-[[(1S,5R,7E,9R,10R,11R,12R,13S)-5-[(1E,3E)-6-[(1S,2R)-2-chlorocyclopropyl]-1,3-hexadien-5-yn-1-yl]-1-hydroxy-9-methoxy-7,10,12-trimethyl-3-oxo-4,15-dioxabicyclo[9.3.1]pentadec-7-en-13-yl]oxy]tetrahydro-7-methoxy-4,7a-dimethyl-, (3aR,4S,6R,7R,7aR)-
- Inchi： 1S/C35H48ClNO10/c1-19-14-24(13-11-9-8-10-12-23-16-25(23)36)44-28(38)18-35(40)17-27(21(3)29(46-35)20(2)26(15-19)41-6)45-32-31(42-7)34(5)30(22(4)43-32)37-33(39)47-34/h8-9,11,13,15,20-27,29-32,40H,14,16-18H2,1-7H3,(H,37,39)/b9-8+,13-11+,19-15+/t20-,21-,22+,23-,24+,25-,26-,27+,29+,30-,31+,32+,34-,35+/m1/s1
- InChI Key： MGPINEQSKAFLSF-NLKQSSSUSA-N
- SMILES： O1[C@@]2(C)[C@@H](OC)[C@H](O[C@H]3C[C@]4(O)O[C@]([H])([C@@H]3C)[C@H](C)[C@H](OC)C=C(C)C[C@H](/C=C/C=C/C#C[C@@H]3C[C@H]3Cl)OC(=O)C4)O[C@@H](C)[C@@]2([H])NC1=O |c:23|